Cas no 1082057-05-3 (pestalamide B)

• Product Name: pestalamide B
• CAS No: 1082057-05-3
• MF: C₁₈H₁₈N₂O₅
• MW: 342.345924854279
• CID: 2037045
• PubChem ID: 25158705
• Update Time: 2025-04-21

pestalamide B Chemical and Physical Properties

Names and Identifiers

• pestalamide B
• (2S)-4-{[(6-Benzyl-4-oxo-1,4-dihydropyridin-3-yl)carbonyl]amino}-2-methyl-4-oxobutanoic acid
• GLXC-27082
• (2S)-4-[(6-benzyl-4-oxo-1H-pyridine-3-carbonyl)amino]-2-methyl-4-oxo-butanoic acid
• CHEBI:69407
• (2S)-4-[(6-benzyl-4-oxo-1H-pyridine-3-carbonyl)amino]-2-methyl-4-oxobutanoic acid
• 1082057-05-3
• Q27137747
• (-)-Pestalamide B
• (2S)-4-((6-benzyl-4-oxo-1H-pyridine-3-carbonyl)amino)-2-methyl-4-oxobutanoic acid
• (2S)-4-(((6-benzyl-4-oxo-1,4-dihydropyridin-3-yl)carbonyl)amino)-2-methyl-4-oxobutanoic acid

• Inchi： 1S/C18H18N2O5/c1-11(18(24)25)7-16(22)20-17(23)14-10-19-13(9-15(14)21)8-12-5-3-2-4-6-12/h2-6,9-11H,7-8H2,1H3,(H,19,21)(H,24,25)(H,20,22,23)/t11-/m0/s1
• InChI Key： AKUZFSWMFGYDBI-NSHDSACASA-N
• SMILES： O=C(C[C@@H](C(=O)O)C)NC(C1=CNC(=CC1=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.12157168g/mol
• Monoisotopic Mass: 342.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.296
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides